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Compound of Interest

6-Methylbenzo[b]thiophene-2-
Compound Name:
carboxylic acid

Cat. No.: B074233

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides a detailed, step-by-step procedure for the safe disposal of 6-
Methylbenzo[b]thiophene-2-carboxylic acid (CAS 1467-86-3), ensuring compliance with
general safety protocols and hazardous waste regulations.

Important Note: As a specific Safety Data Sheet (SDS) for 6-Methylbenzo[b]thiophene-2-
carboxylic acid is not readily available, this guidance is based on procedures for structurally
similar compounds and general principles of hazardous waste management. Always consult
with your institution's Environmental Health and Safety (EHS) department for specific protocols
and regulatory requirements in your location.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all necessary personal protective
equipment (PPE) is worn and that the work area is properly ventilated.

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and a lab coat.[1] If there is a risk of dust formation, use a
NIOSH/MSHA approved respirator.[2]

o Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation
of any dust or vapors.[1]
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e Avoid Contact: Prevent contact with skin, eyes, and clothing.[2] Do not ingest or inhale the
substance.

Il. Step-by-Step Disposal Procedure

The disposal of 6-Methylbenzo[b]thiophene-2-carboxylic acid should be managed as
hazardous chemical waste. Do not dispose of this compound in the regular trash or down the
drain.

» Waste Identification and Segregation:

o Treat all unused or contaminated 6-Methylbenzo[b]thiophene-2-carboxylic acid as
hazardous waste.

o Segregate it from other waste streams to avoid incompatible chemical reactions.
» Containerization:

o Use a suitable, properly labeled, and sealable container for waste collection. The container
must be compatible with the chemical.

o Ensure the container is in good condition, free from leaks or damage.

o Label the container clearly with "Hazardous Waste" and the full chemical name: "6-
Methylbenzo[b]thiophene-2-carboxylic acid". Include the CAS number (1467-86-3) and
the date of accumulation.

e Handling Solid Waste:
o If the compound is in solid form, handle it carefully to avoid creating dust.[1][2]

o Sweep up any spilled solid material and place it into the designated hazardous waste
container.

o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.
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o Keep the container closed except when adding waste.

o Professional Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
EHS department or a licensed professional waste disposal service.

o Follow all local, state, and federal regulations for hazardous waste disposal. The Resource
Conservation and Recovery Act (RCRA) provides the framework for hazardous waste
management in the United States.[3]

lll. Accidental Release Measures

In the event of a spill or accidental release, follow these procedures:

o Evacuate: Evacuate non-essential personnel from the immediate area.
» Ventilate: Ensure the area is well-ventilated.

o Containment: For a dry spill, carefully sweep or scoop up the material, avoiding dust
generation, and place it in a labeled container for disposal.

o Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.

e Reporting: Report the spill to your laboratory supervisor and EHS department.

IV. Quantitative Data Summary

While specific quantitative data for 6-Methylbenzo[b]thiophene-2-carboxylic acid is not
available, the following table provides a general summary of relevant information for similar
compounds.
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Parameter

General Information

CAS Number

1467-86-3[4][5][6]

Molecular Formula

C10Hs02S[4][5]

Personal Protective Equipment (PPE)

Safety glasses/goggles, gloves, lab coat.
Respirator if dust is generated.[1][2]

Handling Precautions

Avoid dust formation. Avoid contact with skin

and eyes. Use in a well-ventilated area.[1][2]

Disposal Method

Treat as hazardous waste. Contact a licensed

professional waste disposal service.[7]

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-

Methylbenzo[b]thiophene-2-carboxylic acid.

© 2025 BenchChem. All rights reserved.

a4/7 Tech Support


https://www.americanelements.com/1467-86-3-6-methylbenzo-b-thiophene-2-carboxylic-acid
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1467863
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB41263222.htm
https://www.americanelements.com/1467-86-3-6-methylbenzo-b-thiophene-2-carboxylic-acid
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1467863
https://www.aaronchem.com/sds/1505-62-0.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19345&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.aaronchem.com/sds/1505-62-0.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19345&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b074233?utm_src=pdf-body
https://www.benchchem.com/product/b074233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 6-Methylbenzo[b]thiophene-2-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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